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Compound of Interest

Compound Name: 2,6-Diaminophenol

Cat. No.: B1348841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS

from the supplier before handling 2,6-Diaminophenol.

Chemical Identification
Identifier Value

Chemical Name 2,6-Diaminophenol

Synonyms Phenol, 2,6-diamino-; 3-Amino-2-hydroxyaniline

CAS Number 22440-82-0[1]

Molecular Formula C₆H₈N₂O[1]

Molecular Weight 124.14 g/mol [1]

Chemical Structure
(Image of the 2D structure of 2,6-

Diaminophenol)

InChIKey XBQYRNRIHZDZPK-UHFFFAOYSA-N[1]
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Comprehensive GHS classification data for 2,6-Diaminophenol from regulatory bodies is

limited. The following classification is based on information provided by chemical suppliers.

GHS Classification (Supplier Data)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[2]

GHS Pictograms:

alt text

Signal Word: Warning[2]

Precautionary Statements:[2]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
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Detailed experimental data on the physical and chemical properties of 2,6-Diaminophenol are

not widely available. The table below presents computed and limited experimental data.

Property Value Source

Appearance White powder [3]

Molecular Weight 124.14 g/mol [1]

Molecular Formula C₆H₈N₂O [1]

pKa Experimental data available [1]

Solubility No data available

Melting Point No data available

Boiling Point No data available

Density No data available

Vapor Pressure No data available [4]

Toxicological Information
Specific toxicological studies on 2,6-Diaminophenol are not readily found in public literature.

The GHS classification suggests acute oral toxicity, skin and eye irritation, and respiratory

irritation. For context, related isomers like 2,4-Diaminophenol Dihydrochloride have shown

renal toxicity in animal studies.[5]

Routes of Exposure:

Inhalation

Skin contact

Eye contact

Ingestion

Acute Effects:
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Oral: Harmful if swallowed.[2] Ingestion may cause systemic effects.

Inhalation: May cause respiratory tract irritation.[2]

Skin: Causes skin irritation.[2]

Eye: Causes serious eye irritation.[2]

Chronic Effects:

Data on chronic exposure, carcinogenicity, and reproductive toxicity for 2,6-Diaminophenol
are not available. Some aromatic amines are suspected of causing genetic defects.[6]

First Aid Measures
The following diagram outlines the logical workflow for first aid in case of exposure to 2,6-
Diaminophenol, based on its known hazards.

Exposure to 2,6-Diaminophenol

Exposure Routes

First Aid Actions

Exposure

Inhalation Skin_Contact Eye_Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water.
Consult a physician.

Rinse thoroughly with plenty of water for at least 15 minutes.
Consult a physician.

Do NOT induce vomiting.
Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a physician.

Seek immediate medical attention for all exposure routes.
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Click to download full resolution via product page

Caption: First aid response workflow for 2,6-Diaminophenol exposure.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Store in a cool place. Keep container tightly closed in a dry and well-ventilated

place.

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended PPE for handling 2,6-Diaminophenol.

Personal Protective Equipment (PPE) for 2,6-Diaminophenol

Eye/Face Protection

Safety glasses with side-shields conforming to EN166Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected prior to use.Use proper glove removal technique (without touching glove's outer surface) to avoid skin contact with this product.Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices. Wash and dry hands.

Body Protection

Complete suit protecting against chemicals.The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or type P1 (EU EN 143) particle respirator.For higher level protection use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.Use respirators and components tested and approved under appropriate government standards such as NIOSH (US) or CEN (EU)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2,6-Diaminophenol.

Experimental Protocols for Hazard Assessment
Detailed experimental safety studies for 2,6-Diaminophenol are not publicly available. The

following are descriptions of standard methodologies that would be employed to assess the

hazards identified (acute toxicity, skin/eye irritation, and mutagenicity).

Acute Oral Toxicity (OECD Test Guideline 423)
Principle: This method involves the administration of the test substance to a group of fasted

animals (typically rats) in a stepwise procedure using a minimum number of animals. The
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outcome is the observation of toxic effects and, if mortality occurs, the estimation of an LD50

(median lethal dose).

Methodology:

Animals: Healthy, young adult rats of a single sex (usually females, as they are often

slightly more sensitive) are used.

Dosage: A starting dose is selected from one of four fixed levels (5, 50, 300, and 2000

mg/kg body weight). The choice is based on any existing information about the

substance's toxicity.

Procedure: The substance is administered orally by gavage. The procedure is sequential,

with dosing of a single animal at each step. The outcome of the first animal (survival or

death) determines the next step:

If the animal survives, the next higher dose is given to another animal.

If the animal dies, a lower dose is given to another animal.

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous

systems, and somatomotor activity and behavior pattern), and body weight changes for at

least 14 days.

Endpoint: The test allows for the determination of the GHS hazard category for acute oral

toxicity.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Test Guideline 439)

Principle: This in vitro method uses a reconstructed human epidermis model, which mimics

the biochemical and physiological properties of the upper parts of the human skin. The test

substance's potential to cause skin irritation is assessed by its cytotoxic effect on the skin

tissue model.[7]

Methodology:
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Test System: Commercially available RhE models (e.g., EpiDerm™, EpiSkin™,

SkinEthic™ RHE) are used.[7] These consist of human-derived epidermal keratinocytes

cultured to form a multi-layered, highly differentiated model of the human epidermis.

Procedure:

The test substance is applied topically to the tissue surface.

After a defined exposure period (e.g., 42 minutes), the substance is removed by rinsing.

[8]

The tissues are incubated for a post-exposure period (e.g., 42 hours) to allow for the

expression of cytotoxic effects.[8]

Viability Assessment: Cell viability is measured using the MTT assay. Tissues are

incubated with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which

is converted by mitochondrial enzymes of viable cells into a blue formazan salt. The

amount of formazan produced is quantified by spectrophotometry after extraction.

Endpoint: The viability of the treated tissue is expressed as a percentage relative to a

negative control. A chemical is classified as a skin irritant if the mean tissue viability is

reduced below a defined threshold (e.g., ≤ 50%).[7]

Eye Irritation/Corrosion Testing
Principle: This in vivo test evaluates the potential of a substance to cause irritation or

corrosion when applied to the eye of an animal.

Methodology:

Animals: Healthy, adult albino rabbits are typically used.[9]

Procedure: A single dose of the test substance (typically 0.1 mL for liquids or 100 mg for

solids) is instilled into the conjunctival sac of one eye of the animal. The other eye remains

untreated and serves as a control.[9]

Observations: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours)

after application.[9] Irritation is scored for the cornea (opacity), iris, and conjunctiva
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(redness, swelling, discharge).

Endpoint: The scores are used to classify the substance's irritation potential. The

reversibility of the observed lesions is also assessed, typically over a 21-day observation

period.

Bacterial Reverse Mutation Test (Ames Test - OECD Test
Guideline 471)

Principle: The Ames test is a widely used short-term assay to assess the mutagenic potential

of a chemical.[10] It uses several strains of bacteria (e.g., Salmonella typhimurium and

Escherichia coli) with pre-existing mutations that render them unable to synthesize an

essential amino acid (e.g., histidine for Salmonella).[11] The test measures the ability of the

chemical to cause a reverse mutation (reversion) that restores the bacteria's ability to

synthesize the amino acid and thus grow on an amino acid-deficient medium.

Methodology:

Tester Strains: A set of specific bacterial strains is used to detect different types of

mutations (e.g., base-pair substitutions and frameshifts).[12]

Metabolic Activation: Since some chemicals are not mutagenic themselves but are

converted to mutagens in the body, the test is performed both with and without a metabolic

activation system (S9 mix), which is a liver enzyme extract (typically from rats).[12]

Procedure: The bacterial tester strains are exposed to the test substance at various

concentrations, with and without the S9 mix. The mixture is then plated on a minimal agar

medium that lacks the essential amino acid.

Endpoint: After incubation, the number of revertant colonies (colonies that have mutated

back to being able to grow without the amino acid) is counted. A substance is considered

mutagenic if it causes a dose-dependent and reproducible increase in the number of

revertant colonies compared to the negative (solvent) control.[13]

Stability and Reactivity
Reactivity: No specific reactivity data are available.
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Chemical Stability: Assumed to be stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No data available.

Incompatible Materials: No data available.

Hazardous Decomposition Products: No data available.

Ecotoxicological Information
No data on the ecotoxicity of 2,6-Diaminophenol (e.g., toxicity to fish, daphnia, or algae) are

readily available.[4]

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose

of this material. Dissolve or mix the material with a combustible solvent and burn in a

chemical incinerator equipped with an afterburner and scrubber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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